2-ethoxy-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide
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Overview
Description
2-ethoxy-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties, which make it an ideal candidate for use in various research applications. In
Scientific Research Applications
Heterocyclic Synthesis and Derivative Exploration
Studies on compounds with similar structural features focus on the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and materials science. For instance, the exploration of thiophenylhydrazonoacetates in heterocyclic synthesis highlighted the potential for generating a variety of derivatives with significant chemical and biological properties (R. Mohareb et al., 2004). This approach underlines the versatility of such structures in synthesizing novel compounds with potential applications in various fields.
Synthesis Techniques and Methodologies
Practical synthesis methods for related compounds, such as CCR5 antagonists, showcase advanced synthetic routes that can be adapted for similar structures. These methodologies contribute to the pharmaceutical industry by providing efficient ways to synthesize compounds with potential therapeutic benefits (T. Ikemoto et al., 2005).
Antiviral and Antimicrobial Applications
Research on benzamide-based compounds has demonstrated their efficacy in inhibiting influenza viruses, highlighting the potential of similar structures in antiviral research. For instance, benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, which suggests the relevance of such compounds in developing antiviral agents (A. Hebishy et al., 2020).
Fluorescent Dye and Materials Science Applications
Compounds with ethoxycarbonyl and thiophene structures have been utilized in the synthesis of color-tunable fluorescent dyes. These compounds find applications in materials science, particularly in developing efficient fluorophores for bioimaging and sensing technologies (Marzena Witalewska et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It’s worth noting that related compounds have shown significant activity against mycobacterium tuberculosis h37ra . The molecular interactions of these compounds in docking studies reveal their potential for further development .
Biochemical Pathways
It’s known that compounds with similar structures have been studied for their anti-tubercular activity , suggesting they may interact with the biochemical pathways involved in tuberculosis infection.
Result of Action
Related compounds have shown significant inhibitory activity against mycobacterium tuberculosis h37ra . This suggests that the compound could potentially have a similar effect.
Properties
IUPAC Name |
2-ethoxy-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-2-23-15-7-4-3-6-13(15)18(22)21-12-14-17(20-10-9-19-14)16-8-5-11-24-16/h3-11H,2,12H2,1H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCBNOVWLEYGDLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2=NC=CN=C2C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.